6-(cyclohexylamino)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 6-(cyclohexylamino)-1,3-dimethylpyrimidine-2,4-dione
• InChI: InChI=1S/C12H19N3O2/c1-14-10(8-11(16)15(2)12(14)17)13-9-6-4-3-5-7-9/h8-9,13H,3-7H2,1-2H3
• InChI Key: IIPQQFOZQBJSGJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C)NC2CCCCC2
• Molecular Formula: C12H19N3O2
• Molecular Weight: 237.30 g/mol
• Solubility: >35.6 [ug/mL] (The mean of the results at pH 7.4)

Description

6-(cyclohexylamino)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione, commonly known as CYC, is a chemical compound that has been widely studied for its potential applications in the field of medicine. It is a pyrimidine derivative that has shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of CYC is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the brain and nervous system. It has been shown to modulate the activity of GABA receptors and voltage-gated ion channels.
Biochemical and Physiological Effects:
CYC has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters such as dopamine and serotonin in the brain. It has also been shown to reduce the levels of certain inflammatory cytokines in the body.

Advantages and Limitations for Lab Experiments

One of the major advantages of using CYC in lab experiments is its low toxicity and minimal side effects. It is also relatively easy to synthesize and purify. However, one of the limitations of using CYC is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on CYC. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use as an anticonvulsant and antinociceptive agent. Further research is also needed to fully understand the mechanism of action of CYC and its effects on various biochemical and physiological processes.

Synthesis Methods

The synthesis of CYC involves the reaction of cyclohexylamine with 2,4-dioxo-1,3-dimethylpyrimidine in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

CYC has been extensively studied for its potential use in the treatment of various diseases. It has been found to exhibit anticonvulsant, antinociceptive, and anti-inflammatory properties. Studies have also shown that CYC has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.